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Compound of Interest

Compound Name: Avibactam sodium dihydrate

Cat. No.: B12400378

Audience: This document is intended for researchers, scientists, and drug development
professionals involved in microbiological and biochemical assays requiring the use of
avibactam.

Introduction: Avibactam is a non-f-lactam (-lactamase inhibitor that restores the in vitro activity
of cephalosporins and other (3-lactam antibiotics against many clinically significant Gram-
negative bacteria.[1][2][3][4] It functions through a unique reversible, covalent inhibition
mechanism, targeting a broad spectrum of serine 3-lactamases, including Ambler Class A (like
KPC), Class C (AmpC), and some Class D enzymes.[1][3][5][6][7] Accurate and consistent
preparation of avibactam stock solutions is critical for obtaining reliable and reproducible results
in research settings, such as minimum inhibitory concentration (MIC) testing and enzyme
kinetics. This document provides detailed protocols for the preparation, storage, and handling
of avibactam sodium dihydrate stock solutions.

Physicochemical Properties

Avibactam sodium is typically supplied as a crystalline solid or powder.[8] It is essential to refer
to the Certificate of Analysis (CoA) provided by the supplier for lot-specific information, such as
the exact molecular weight (which can vary based on hydration state) and purity.

Table 1: Chemical and Physical Properties of Avibactam Sodium
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Property Value References

Synonyms NXL104, AVE-1330A [518]

CAS Number 1192491-61-4 (for sodium salt)  [5][8][9]

Molecular Formula C7H10N3NaOsS (anhydrous) [819]
287.22 g/mol (anhydrous

Molecular Weight sodium salt) 305.24 g/mol [41[10][11]
(sodium hydrate)

_ >95% - 299% (Varies by

Purity . [41181[10][11]
supplier)

Appearance Crystalline solid / Solid powder  [5][8]

Solubility and Recommended Solvents

Avibactam sodium exhibits good solubility in aqueous solutions and some polar organic

solvents. The choice of solvent depends on the experimental requirements and compatibility

with the assay system.

Table 2: Solubility Data for Avibactam Sodium

Solvent Solubility References

Water >140 mg/mL; 61 mg/mL [41[12]
>30 mg/mL; ~5 mg/mL; 61

DMSO [4]1181[12]
mg/mL

PBS (pH 7.2) ~10 mg/mL [8]

Dimethylformamide (DMF) ~5 mg/mL [8]
Slightly soluble (sonication

Methanol _ [5]
may be required)

Ethanol Insoluble [12]
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Note: When using organic solvents like DMSO, ensure the final concentration in the assay is
low enough to avoid physiological effects on the test organisms or enzymes.[8]

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of avibactam.

Table 3: Recommended Storage Conditions

Short-Term Long-Term .
Form Stability References
Storage Storage
) 0 - 4°C (days to -20°C or <-15°C >4 years at
Powder (Solid) [5]8119]

weeks) (under inert gas) -20°C

o Aliquot to avoid
Stock Solution in

-20°C (1 month) -80°C (1 year) freeze-thaw [12][13]

Solvent
cycles

Not

Aqueous Prepare fresh
] recommended N/A [8]

Solution before use

for >1 day

Experimental Protocols

Always use aseptic techniques when preparing solutions for biological experiments.

Protocol 1: Preparation of High-Concentration Aqueous
Stock Solution (e.g., 10 mg/mL)

This protocol is recommended for most microbiology applications, such as broth microdilution.
Materials:

e Avibactam sodium dihydrate powder

» Sterile, nuclease-free water

o Calibrated analytical balance
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 um syringe filter

Sterile syringes

Sterile, cryo-safe microcentrifuge tubes for aliquots
Procedure:
o Calculate Required Mass:

o To prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of avibactam
sodium dihydrate.

o For Molar Concentration: Use the molecular weight from your product's CoA. As an
example, using the molecular weight of avibactam sodium hydrate (305.24 g/mol ):

» Mass (g) = Desired Concentration (mol/L) x Volume (L) x MW ( g/mol )

= For 10 mL (0.01 L) of a 10 mM (0.01 mol/L) stock: Mass = 0.01 mol/L x 0.01 L x 305.24
g/mol = 0.0305 g or 30.52 mg.

o Weighing: Accurately weigh the calculated amount of avibactam powder in a sterile
microcentrifuge tube or on weighing paper and transfer it to a sterile conical tube.

» Dissolution: Add the desired volume of sterile water (e.g., 10 mL) to the conical tube. Vortex
gently until the powder is completely dissolved.

 Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 pum syringe filter
and dispense the solution into a new sterile conical tube to remove any potential bacterial
contamination.

 Aliquoting: Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 pyL
or 500 pL) in sterile, cryo-safe microcentrifuge tubes. This prevents contamination and
degradation from repeated freeze-thaw cycles.
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o Storage: Label the aliquots clearly with the compound name, concentration, and date. Store
immediately as recommended in Table 3 (e.g., -80°C for long-term storage).

Protocol 2: Preparation of Stock Solution in DMSO (e.g.,
30 mg/mL)

This protocol is an alternative if a higher concentration or an organic solvent is required.
Materials:

e Avibactam sodium dihydrate powder

e Anhydrous, sterile-filtered DMSO

 All other materials as listed in Protocol 1.

Procedure:

o Calculate and Weigh: Follow steps 1 and 2 from Protocol 1 to determine and weigh the
required mass of avibactam.

» Dissolution: Add the desired volume of anhydrous DMSO. Vortex until fully dissolved. Gentle
warming or sonication may be required for higher concentrations but should be done with
caution.[5]

» Aliquoting and Storage: Dispense into single-use aliquots in appropriate cryo-safe tubes.
Store immediately at -20°C or -80°C, protected from moisture.[12] Note that moisture-
absorbing DMSO can reduce solubility.[12]

Application Data & Visualization

Avibactam is primarily used to restore the activity of a partner -lactam antibiotic. In research, it
is often used at a fixed concentration in susceptibility testing.

Table 4: Typical Working Concentrations for In Vitro Assays
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Typical Avibactam

Application . Target Pathogens References
Concentration
Broth Microdilution ) Enterobacteriaceae,
o ] 4 mg/L (fixed) ] [14][15][16][17]

(Susceptibility Testing) P. aeruginosa
E. coli, K.

Checkerboard Assays  0.016 - >16 mg/L pneumoniae, P. [14]
aeruginosa

Experimental ]

o KPC-producing K.
Resensitization 1-64 mg/L ) [15][18]
_ pneumoniae
Studies
Diagrams
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Workflow for Avibactam Stock Solution Preparation

Preparation

1. Calculate Mass
Based on desired concentration
and volume.

:

2. Weigh Powder
Use a calibrated balance
and aseptlc technique.

3. D|ssolve in Solvent
Add sterile Water or DMSO

and vortex until clear.

Processmc & Storage

4. Sterlle Filter
Use a 0.22 pm filter to remove

contaminants (for aqueous).

5. Aliquot Solution
Dispense into single-use tubes

to avoid freeze thaw cycles.

6. Store Frozen

Label clearly and store at
-20°C or -80°C immediately.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Mechanism of Reversible 3-Lactamase Inhibition by Avibactam

Avibactam Active Enzyme
(with Serine-OH in active site)

Acylation
(Covalent bond forms)

Deacylation (Recyclization)
(Slow, reversible reaction restores enzyme)

Covalent Acyl-Enzyme Intermediate
(Inactive Complex)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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